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Compound of Interest

Compound Name: 5-Cyclopropylpentanal

Cat. No.: B2521371 Get Quote

For Immediate Release

This technical guide provides a foundational overview of 5-Cyclopropylpentanal, a chemical

compound of interest to researchers, scientists, and professionals in the field of drug

development and organic synthesis. While specific in-depth experimental data and biological

studies on this molecule are not extensively available in public literature, this document

consolidates its known properties and outlines general methodologies for its synthesis and

characterization based on established principles for analogous chemical structures.

Core Compound Identification
The fundamental properties of 5-Cyclopropylpentanal are summarized below, providing a

clear reference for its molecular identity.

Property Value

CAS Number 147159-38-4

Molecular Formula C₈H₁₄O

Molecular Weight 126.20 g/mol
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Detailed, peer-reviewed synthetic protocols specifically for 5-Cyclopropylpentanal are not

readily found. However, based on the principles of organic chemistry, plausible synthetic routes

can be proposed. The synthesis of cyclopropyl aldehydes often involves multi-step processes.

One common approach is the homologation of an existing aldehyde, which involves extending

the carbon chain. Another strategy could involve the creation of the cyclopropyl group at a

specific position in a pre-existing aliphatic chain.

Researchers may consider a variety of methods for the synthesis of similar cyclopropyl

compounds, including modifications of existing protocols for aldehyde synthesis.

Experimental Protocols: Characterization of
Aliphatic Aldehydes
The characterization of 5-Cyclopropylpentanal would rely on standard analytical techniques

used for similar aliphatic aldehydes. The expected spectroscopic data would be crucial for

confirming the structure and purity of the compound.
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Analytical Technique
Expected Observations for Aliphatic
Aldehydes

¹H NMR Spectroscopy

The aldehyde proton (CHO) typically exhibits a

singlet or a multiplet in the downfield region of

the spectrum, around 9-10 ppm. Protons on the

carbon adjacent to the carbonyl group (α-

protons) are expected to appear in the range of

2-2.7 ppm.[1][2]

¹³C NMR Spectroscopy

The carbonyl carbon of an aldehyde is

characteristically found in the range of 190-200

ppm.[2]

Infrared (IR) Spectroscopy

A strong absorption band corresponding to the

C=O stretch of an aliphatic aldehyde is typically

observed between 1720-1740 cm⁻¹.

Additionally, the C-H stretch of the aldehyde

group usually presents two weak bands in the

region of 2700-2900 cm⁻¹.[2]

Mass Spectrometry (MS)

Gas chromatography-mass spectrometry (GC-

MS) is a common method for the analysis of

volatile compounds like aliphatic aldehydes.[3]

[4] The mass spectrum would be expected to

show a molecular ion peak and characteristic

fragmentation patterns.

General Experimental Workflow
The following diagram illustrates a general workflow for the synthesis and characterization of a

target compound such as 5-Cyclopropylpentanal. This represents a logical progression from

initial synthesis to final purification and structural confirmation.
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General Workflow for Synthesis and Characterization

Synthesis Purification

Characterization
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A generalized workflow for chemical synthesis and analysis.

Biological Activity and Signaling Pathways
Currently, there is no publicly available scientific literature detailing the specific biological

activities of 5-Cyclopropylpentanal or any associated signaling pathways. Research into

compounds with similar structural motifs, such as a cyclopropyl group, has shown a wide range

of biological effects in other molecules, but any potential activity of 5-Cyclopropylpentanal
remains to be investigated. Professionals in drug development may find this to be an

unexplored area for preliminary screening and research.

Disclaimer: This document is intended for informational purposes for a scientific audience. The

information on synthetic and analytical methods is based on general chemical principles and

may not represent optimized or validated protocols for 5-Cyclopropylpentanal specifically.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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